10-(4-chlorophenyl)-8-(4-hydroxy-3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C19H14ClN7O3
• Molecular Weight: 423.8 g/mol
• IUPAC Name: 10-(4-chlorophenyl)-8-(4-hydroxy-3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C19H14ClN7O3/c1-30-13-8-10(4-7-12(13)28)17-14-15(9-2-5-11(20)6-3-9)22-23-18(29)16(14)21-19-24-25-26-27(17)19/h2-8,17,28H,1H3,(H,23,29)(H,21,24,26)
• InChI Key: HNRITVHVYATPQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C3=C(C(=O)NN=C3C4=CC=C(C=C4)Cl)NC5=NN=NN25)O

Description

The compound 10-(4-chlorophenyl)-8-(4-hydroxy-3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a structurally complex heterocyclic molecule featuring a tricyclic core with seven nitrogen atoms.

Biological Activity

The compound 10-(4-chlorophenyl)-8-(4-hydroxy-3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, including anticancer activity, neuroprotective effects, and other pharmacological implications.

Chemical Structure and Properties

The molecular formula of the compound is C20H18ClO3. It features a unique tricyclic structure with multiple functional groups that may contribute to its biological activity.

Property	Value
Molecular Formula	C20H18ClO3
Molecular Weight	348.81 g/mol
IUPAC Name	10-(4-chlorophenyl)-8-(4-hydroxy-3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
InChI Key	XXXXXX

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance:

• Mechanism of Action : The tricyclic structure may facilitate interactions with DNA or inhibit specific enzymes involved in cancer cell proliferation.
• Case Studies : A study demonstrated that derivatives of phenolic compounds showed cytotoxic effects against various cancer cell lines (e.g., breast and prostate cancer) .

Neuroprotective Effects

Neuroprotection is another promising area for this compound:

• Research Findings : In vivo studies using animal models of cerebral ischemia showed that compounds similar to the target molecule significantly prolonged survival times and reduced neurological deficits in treated subjects .
• Mechanism : The presence of hydroxy and methoxy groups suggests antioxidant properties that may mitigate oxidative stress in neuronal tissues.

Antioxidant Activity

The antioxidant capacity of this compound has also been investigated:

• DPPH Scavenging Assay : Preliminary tests indicated that the compound exhibited significant free radical scavenging activity compared to standard antioxidants .
• Potential Applications : This property may be beneficial in developing therapeutic agents for conditions associated with oxidative stress.

Comparison with Similar Compounds

Table 1: Hypothetical Structural Comparison (Methodology-Based)

Property	Target Compound	Analog (e.g., SAHA-like)	Reference Method
Core Scaffold	Heptazatricyclo[7.4.0.03,7]	Hydroxamate-linked aliphatic	Tanimoto indexing
Key Substituents	4-Chlorophenyl, guaiacol	Hydroxamic acid, benzyl	Murcko clustering
Molecular Weight	~450 g/mol (estimated)	300–500 g/mol (typical HDACi)	ChEMBL comparisons

Bioactivity Profiling and Target Engagement

Bioactivity clustering reveals that structurally related compounds often share mechanisms of action. For instance:

• NCI-60 Data : Compounds with similar fragmentation patterns (cosine scores >0.8) correlate with overlapping cytotoxicity profiles . The target compound’s guaiacol group may mimic catechol-containing kinase inhibitors, influencing anti-inflammatory or antiproliferative activity .
• Docking Variability: Minor structural changes (e.g., -Cl vs. -OCH3) impact binding to enzymes like HDACs or kinases. Marine alkaloid studies demonstrate that affinity scores vary widely (±3 kcal/mol) with small motif changes .

Pharmacokinetic and Physicochemical Properties

Key properties (e.g., LogP, hydrogen-bond donors) determine drug-likeness:

• LogP and Solubility : The target compound’s LogP (estimated 2.5–3.5) aligns with bioactive natural products, balancing hydrophobicity for membrane permeability and aqueous solubility .
• Metabolic Stability: The 4-hydroxy-3-methoxyphenyl group may undergo glucuronidation, akin to flavonoids, suggesting moderate metabolic clearance .

Computational Validation and Limitations

• False Positives : Near-symmetric structures (e.g., enantiomers) may yield over-precise chirality estimates in crystallography, necessitating validation via parameters like Rogers’ η or Flack’s x .